![molecular formula C11H13N5O B2843980 N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide CAS No. 1255791-06-0](/img/structure/B2843980.png)
N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide, commonly known as HMTCA, is a chemical compound with potential applications in various fields of scientific research. It is a triazole-based compound that has gained attention due to its unique chemical structure and potential biological activities.
Scientific Research Applications
Synthesis and Antimicrobial Activities
N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide and its derivatives have been explored for their synthesis and potential antimicrobial activities. For instance, some novel triazole derivatives were synthesized and exhibited good to moderate activities against various microorganisms, demonstrating the compound's role in developing new antimicrobial agents (Bektaş et al., 2007).
Material Science and Polymer Chemistry
The compound also finds applications in material science, particularly in the synthesis of polymers containing the 1,2,4-triazole group. New polymers and monomers incorporating this motif have been developed, showcasing the versatility of triazole derivatives in creating materials with potentially novel properties (Shaikh et al., 2002).
Energetic Materials Research
Research into insensitive energetic materials has utilized 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, synthesized by reacting a related triazole derivative, demonstrating the compound's utility in developing materials with superior detonation performance while maintaining safety through insensitivity to impact and friction (Yu et al., 2017).
Corrosion Inhibition Studies
The triazole derivatives, including similar compounds, have been explored as corrosion inhibitors for metals in acidic environments. These studies highlight the potential of triazole-based compounds in protecting metals from corrosion, thus extending their lifespan in industrial applications (Yadav et al., 2013).
Anticancer and Antitumor Agent Synthesis
Further investigations into triazole derivatives have led to the synthesis of novel compounds with potential anticancer and antitumor activities. The ability to synthesize diverse structures from triazole precursors opens up avenues for developing new therapeutic agents (Badrey & Gomha, 2012).
properties
IUPAC Name |
N'-hydroxy-5-methyl-1-(4-methylphenyl)triazole-4-carboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O/c1-7-3-5-9(6-4-7)16-8(2)10(13-15-16)11(12)14-17/h3-6,17H,1-2H3,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRAYDMPJRGPXER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(N=N2)C(=NO)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N2C(=C(N=N2)/C(=N/O)/N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.